Cas no 941960-62-9 (8-(4-methylphenyl)-2-(4-methylphenyl)methyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione)

• Product Name: 8-(4-methylphenyl)-2-(4-methylphenyl)methyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• CAS No: 941960-62-9
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 6298679
• PubChem ID: 16898492
• Update Time: 2025-07-18

8-(4-methylphenyl)-2-(4-methylphenyl)methyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-methylphenyl)-2-(4-methylphenyl)methyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• CCG-303984
• 941960-62-9
• 2-(4-methylbenzyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione
• F2334-0543
• 8-(4-methylphenyl)-2-[(4-methylphenyl)methyl]-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• AKOS024640722

• Inchi： 1S/C20H20N4O2/c1-14-3-7-16(8-4-14)13-24-19(26)18(25)23-12-11-22(20(23)21-24)17-9-5-15(2)6-10-17/h3-10H,11-13H2,1-2H3
• InChI Key： AGXJTVFCMZLRPL-UHFFFAOYSA-N
• SMILES： O=C1C(N(CC2C=CC(C)=CC=2)N=C2N1CCN2C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 348.15862589g/mol
• Monoisotopic Mass: 348.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 8-(4-methylphenyl)-2-(4-methylphenyl)methyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione

Introduction to Compound with CAS No. 941960-62-9 and Its Applications in Chemical Biology

Compound with the CAS number 941960-62-9 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. The molecular structure of this compound, specifically named 8-(4-methylphenyl)-2-(4-methylphenyl)methyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione, exhibits a complex and multifaceted architecture that suggests potential biological activities. This introduction aims to provide a comprehensive overview of the compound's properties, synthesis methods, and emerging applications in pharmaceutical research and drug development.

The chemical composition of this compound is characterized by an imidazo[2,1-c][1,2,4]triazine core, which is a heterocyclic structure known for its diverse biological activities. The presence of multiple aromatic rings and functional groups enhances the compound's interactability with biological targets. Specifically, the two 4-methylphenyl groups attached at the 8th and 2nd positions contribute to its lipophilicity and may influence its binding affinity to proteins and enzymes. Additionally, the dione functionality at the 3rd and 4th positions introduces electrophilic centers that can participate in various biochemical reactions.

In recent years, there has been a growing interest in imidazo[2,1-c][1,2,4]triazine derivatives due to their potential as scaffolds for drug discovery. Several studies have highlighted the antimicrobial and anti-inflammatory properties of these compounds. For instance, modifications of the imidazo[2,1-c][1,2,4]triazine core have led to the identification of novel agents effective against resistant bacterial strains. The compound with CAS No. 941960-62-9 is being explored as a potential lead molecule in this context.

The synthesis of 8-(4-methylphenyl)-2-(4-methylphenyl)methyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the condensation of appropriate precursors under acidic or basic conditions to form the imidazo[2,1-c][1,2,4]triazine ring. Subsequent functionalization steps are then performed to introduce the 4-methylphenyl groups and the dione moieties. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations.

The pharmacological profile of this compound is being actively investigated in preclinical studies. Initial assays have demonstrated promising results in terms of inhibiting specific enzymatic targets relevant to inflammatory diseases. The dual presence of lipophilic aromatic rings suggests that this compound may interact with both membrane-bound receptors and intracellular enzymes. This broad spectrum of potential interactions makes it an attractive candidate for further development into a therapeutic agent.

In addition to its biological activities, the compound's structural features make it a valuable tool for mechanistic studies in chemical biology. The imidazo[2,1-c][1,2,4]triazine core provides a unique framework for studying electron delocalization and reactivity patterns. Researchers are leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations to predict how this compound might bind to biological targets at an atomic level. These studies not only enhance our understanding of its mechanism of action but also guide future modifications for improved efficacy.

The synthetic versatility of 8-(4-methylphenyl)-2-(4-methylphenyl)methyl-2H,3H,4H,6H,7H、8H-imidazo[21c][12、42triazine-34-dione also opens up possibilities for generating analogues with tailored properties. By systematically varying substituents on the aromatic rings or introducing different functional groups into the core structure， researchers can explore new chemical space and identify compounds with enhanced pharmacological profiles。 This approach aligns well with modern drug discovery strategies that emphasize diversity-oriented synthesis (DOS) to accelerate lead optimization。

The future prospects for this compound are promising， given its unique structural features and preliminary biological activity。 Further preclinical studies are warranted to evaluate its safety profile， pharmacokinetics， and potential therapeutic applications。 Collaborative efforts between synthetic chemists， medicinal chemists， and biologists will be crucial in translating laboratory findings into tangible benefits for patients。 As research progresses， it is expected that more insights will be gained into how this compound interacts with biological systems， paving the way for innovative therapeutic interventions。